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Introduction
Stachartin C is a member of the phenylspirodrimane class of meroterpenoids, a structurally

diverse group of secondary metabolites produced by the fungus Stachybotrys chartarum. This

mold, commonly known as "black mold," is notorious for producing a wide array of mycotoxins.

Phenylspirodrimanes, including Stachartin C, have garnered significant interest within the

scientific community due to their potential cytotoxic activities, making them candidates for

further investigation in drug discovery and development. This document provides a

comprehensive overview of the natural source of Stachartin C, its isolation, and its biological

effects, with a focus on quantitative data and experimental methodologies.

Natural Source and Biosynthesis
The sole identified natural source of Stachartin C is the filamentous fungus Stachybotrys

chartarum. This fungus is ubiquitous in the environment and is often found in damp or water-

damaged buildings. The biosynthesis of phenylspirodrimanes is a complex process involving

the combination of a polyketide pathway-derived aromatic moiety and a sesquiterpene unit

derived from the mevalonate pathway. While the complete biosynthetic pathway for Stachartin
C has not been fully elucidated, it is understood to be part of the broader phenylspirodrimane

synthetic route within the fungus.
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A proposed general biosynthetic pathway for phenylspirodrimanes in Stachybotrys chartarum is

outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Phenylspirodrimane Biosynthetic Pathway

Polyketide Pathway

Mevalonate Pathway

Orsellinic Acid

Prenyltransferase

Farnesyl Pyrophosphate

Cyclase Oxidoreductases Phenylspirodrimane Scaffold Stachartin C and other derivativesTailoring Enzymes
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General Phenylspirodrimane Isolation Workflow

Stachybotrys chartarum Culture

Extraction with Organic Solvents
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Crude Extract
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(e.g., n-Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel or Sephadex LH-20)
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Preparative HPLC
(Reversed-phase C18)

Pure Phenylspirodrimanes
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Proposed Apoptotic Pathway for Phenylspirodrimanes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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